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Compound of Interest

Compound Name: 2,4-Dibromoquinazoline

L Get Quote

Cat. No.: B1339624

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data and a
detailed experimental protocol for the synthesis of 2,4-dibromoquinazoline, a key
intermediate in the development of various pharmaceutical compounds. This document is
intended for researchers, scientists, and professionals in the field of drug development and
medicinal chemistry.

Summary of Spectroscopic Data

The following table summarizes the key spectroscopic data for 2,4-dibromoquinazoline (CAS
No. 872998-61-3). This data is essential for the characterization and quality control of the
compound.

Spectroscopic Technique

Data

1H NMR

Data not available in the searched resources.

13C NMR

Data not available in the searched resources.

Infrared (IR) Spectroscopy

Data not available in the searched resources.

Mass Spectrometry (MS)

Molecular Formula: CsHaBr2N2z[1][2] Molecular
Weight: 287.94 g/mol [1]
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Experimental Protocols

A detailed experimental protocol for the synthesis of 2,4-dibromoquinazoline is provided
below. This method is based on established synthetic routes for analogous quinazoline
derivatives.

Synthesis of 2,4-Dibromoquinazoline from Quinazoline-2,4-dione

This procedure outlines the conversion of quinazoline-2,4-dione to 2,4-dibromoquinazoline.
Materials:

e Quinazoline-2,4-dione

e Phosphorus oxybromide (POBrs) or a mixture of phosphorus pentabromide (PBrs) and
phosphorus oxychloride (POCIs)

» N,N-Dimethylaniline or other suitable base

¢ Anhydrous toluene or other high-boiling inert solvent

o Standard laboratory glassware for reflux and inert atmosphere reactions
» Magnetic stirrer and heating mantle

» Rotary evaporator

o Apparatus for filtration and purification (e.g., column chromatography)
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, a mixture of
quinazoline-2,4-dione (1 equivalent) and phosphorus oxybromide (excess, e.g., 5-10
equivalents) in anhydrous toluene is prepared. Alternatively, a mixture of phosphorus
pentabromide and phosphorus oxychloride can be used.

¢ A catalytic amount of N,N-dimethylaniline is added to the suspension.
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e The reaction mixture is heated to reflux under a nitrogen atmosphere for several hours. The
progress of the reaction should be monitored by a suitable technique, such as Thin Layer
Chromatography (TLC).

o Upon completion of the reaction, the mixture is cooled to room temperature.

e The excess phosphorus halides and solvent are carefully removed under reduced pressure
using a rotary evaporator.

e The residue is cautiously quenched with ice-water.

e The resulting crude product is extracted with a suitable organic solvent, such as
dichloromethane or ethyl acetate.

e The combined organic layers are washed with saturated sodium bicarbonate solution and
brine, then dried over anhydrous sodium sulfate.

e The solvent is evaporated to yield the crude 2,4-dibromoquinazoline.

e The crude product is purified by column chromatography on silica gel using an appropriate
eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2,4-
dibromoquinazoline.

e The structure and purity of the final product should be confirmed by spectroscopic methods
(*H NMR, 3C NMR, MS) and melting point determination.

Workflow and Logical Relationships

The following diagram illustrates the logical workflow from the synthesis of 2,4-
dibromogquinazoline to its comprehensive spectroscopic analysis.

Click to download full resolution via product page
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Caption: Workflow for the Synthesis and Spectroscopic Analysis of 2,4-Dibromoquinazoline.

This technical guide serves as a foundational resource for the synthesis and characterization of
2,4-dibromoquinazoline. The provided information is intended to facilitate further research
and development in the synthesis of novel quinazoline-based compounds with potential
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dibromoquinazoline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339624#spectroscopic-data-nmr-ir-ms-of-2-4-
dibromoquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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